N-(2-fluorophenyl)-5-(phenylsulfonyl)-2-furamide

• IUPAC Name: 5-(benzenesulfonyl)-N-(2-fluorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C17H12FNO4S/c18-13-8-4-5-9-14(13)19-17(20)15-10-11-16(23-15)24(21,22)12-6-2-1-3-7-12/h1-11H,(H,19,20)
• InChI Key: LCYSBWFYJGOSQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(O2)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H12FNO4S
• Molecular Weight: 345.3 g/mol

Description

N-(2-fluorophenyl)-5-(phenylsulfonyl)-2-furamide, also known as TAK-915, is a novel drug candidate that has been developed for the treatment of cognitive disorders such as Alzheimer's disease. This compound belongs to the class of drugs known as positive allosteric modulators of the α7 nicotinic acetylcholine receptor (α7 nAChR).

Mechanism of Action

N-(2-fluorophenyl)-5-(phenylsulfonyl)-2-furamide acts as a positive allosteric modulator of the α7 nAChR, which is a receptor that is involved in the regulation of cognitive function. By binding to this receptor, N-(2-fluorophenyl)-5-(phenylsulfonyl)-2-furamide enhances the activity of acetylcholine, a neurotransmitter that is essential for learning and memory.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-5-(phenylsulfonyl)-2-furamide has been shown to improve cognitive function and enhance memory consolidation and retrieval in animal models. It has also been shown to increase the release of acetylcholine in the brain, which is thought to be the mechanism underlying its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-fluorophenyl)-5-(phenylsulfonyl)-2-furamide is its high selectivity for the α7 nAChR, which reduces the risk of off-target effects. However, one limitation is that it has a relatively short half-life, which may require frequent dosing in clinical settings.

Future Directions

There are several potential future directions for the development of N-(2-fluorophenyl)-5-(phenylsulfonyl)-2-furamide. One possibility is to explore its use in combination with other drugs that target different aspects of Alzheimer's disease pathology. Another potential direction is to investigate its use in other cognitive disorders, such as schizophrenia and attention deficit hyperactivity disorder. Finally, further research is needed to elucidate the long-term safety and efficacy of N-(2-fluorophenyl)-5-(phenylsulfonyl)-2-furamide in humans.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-5-(phenylsulfonyl)-2-furamide involves a multi-step process that includes the reaction between 2-fluoroaniline and 2-furoic acid to form N-(2-fluorophenyl)-2-furoic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with phenylsulfonamide in the presence of a base to yield N-(2-fluorophenyl)-5-(phenylsulfonyl)-2-furamide.

Scientific Research Applications

N-(2-fluorophenyl)-5-(phenylsulfonyl)-2-furamide has been extensively studied in preclinical models of Alzheimer's disease and has shown promising results in improving cognitive function. It has also been shown to enhance memory consolidation and retrieval in animal models. These findings have led to the initiation of clinical trials to evaluate the safety and efficacy of N-(2-fluorophenyl)-5-(phenylsulfonyl)-2-furamide in humans.